Cas no 1807200-72-1 (Ethyl 2-cyano-4-ethyl-6-formylphenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-6-formylphenylacetate
• CAS No: 1807200-72-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5009585
• Update Time: 2025-06-09

Ethyl 2-cyano-4-ethyl-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-6-formylphenylacetate

• Inchi： 1S/C14H15NO3/c1-3-10-5-11(8-15)13(12(6-10)9-16)7-14(17)18-4-2/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： YSQUJIOBKCCLTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CC=1C=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 344
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-4-ethyl-6-formylphenylacetate

Ethyl 2-cyano-4-ethyl-6-formylphenylacetate (CAS No. 1807200-72-1): An Overview of a Versatile Compound in Modern Chemistry

Ethyl 2-cyano-4-ethyl-6-formylphenylacetate (CAS No. 1807200-72-1) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications and potential uses in various scientific and industrial contexts.

The molecular formula of Ethyl 2-cyano-4-ethyl-6-formylphenylacetate is C₁₅H₁₅NO₃, and it has a molecular weight of approximately 265.28 g/mol. The compound features a cyano group, an ethyl group, and a formyl group, which collectively contribute to its chemical reactivity and functional versatility. These functional groups enable the compound to participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, Ethyl 2-cyano-4-ethyl-6-formylphenylacetate has shown promise as a building block for the development of novel pharmaceuticals. Recent studies have explored its potential as a precursor for the synthesis of drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory properties, which could be beneficial in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, Ethyl 2-cyano-4-ethyl-6-formylphenylacetate has been investigated for its role in drug delivery systems. The presence of the formyl group allows for the formation of Schiff bases with various amino-containing molecules, which can be utilized to create targeted drug delivery vehicles. A study published in the Journal of Medicinal Chemistry demonstrated that conjugates formed from this compound and specific peptides showed enhanced cellular uptake and improved therapeutic efficacy compared to their unconjugated counterparts.

In addition to its applications in medicinal chemistry, Ethyl 2-cyano-4-ethyl-6-formylphenylacetate has found utility in materials science. The compound's ability to undergo polymerization reactions makes it an attractive candidate for the development of advanced materials with tailored properties. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer to create polymers with high thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthesis of Ethyl 2-cyano-4-ethyl-6-formylphenylacetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of ethyl cyanoacetate with 4-ethylbenzaldehyde followed by formylation. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies, reducing both cost and waste generation.

The physical properties of Ethyl 2-cyano-4-ethyl-6-formylphenylacetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

Safety considerations are an important aspect when handling Ethyl 2-cyano-4-ethyl-6-formylphenylacetate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, Ethyl 2-cyano-4-ethyl-6-formylphenylacetate (CAS No. 1807200-72-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in modern chemistry.